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Compound of Interest
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CAS No.: 35597-44-5
Cat. No.: B1203652
- 7

A robust selection strategy is the cornerstone of successful plant transformation. Glufosinate,
the active ingredient in herbicides like Basta® and Liberty®, is a powerful selection agent, but
its efficacy hinges on a clear understanding of its mechanism of action and the corresponding

resistance mechanism conferred by the transgene.

Mechanism of Action: Glufosinate and Glutamine
Synthetase

Glufosinate is a non-selective, contact herbicide that functions by inhibiting glutamine
synthetase (GS), a critical enzyme in nitrogen metabolism.[1][2] GS is responsible for
converting glutamate and ammonia into glutamine.[2] Inhibition of this enzyme leads to a rapid
accumulation of toxic ammonia within the plant cell, which disrupts cellular function, inhibits
photosynthesis, and ultimately leads to cell death.[1][2][3][4]

The Resistance Mechanism: bar and pat Genes

Resistance to glufosinate in transgenic plants is conferred by the introduction of either the bar
(bialaphos resistance) gene from Streptomyces hygroscopicus or the pat (phosphinothricin
acetyltransferase) gene from Streptomyces viridochromogenes.[5][6][7][8] Both genes encode
the enzyme phosphinothricin acetyltransferase (PAT).[5][6][7] This enzyme detoxifies
glufosinate by acetylating it, converting it into a non-toxic compound that no longer inhibits
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glutamine synthetase.[5][6] The level of resistance in a transgenic plant is often proportional to
the expression and activity of the PAT enzyme.[6][9]
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Caption: A validated workflow for glufosinate-based transformation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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